Cas no 325738-86-1 (8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol)

• Product Name: 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol
• CAS No: 325738-86-1
• MF: C₁₇H₁₃N₃OS
• MW: 307.369621992111
• MDL: MFCD09702312
• CID: 5185229
• Update Time: 2026-03-05

8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoline-1(2H)-thione, 8-methoxy-5-phenyl-
• 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol

• MDL： MFCD09702312
• Inchi： 1S/C17H13N3OS/c1-21-12-7-8-13-14(11-5-3-2-4-6-11)10-16-18-19-17(22)20(16)15(13)9-12/h2-10H,1H3,(H,19,22)
• InChI Key： VXUXCFHIUTZZFI-UHFFFAOYSA-N
• SMILES： N12C(=S)NN=C1C=C(C1=CC=CC=C1)C1=C2C=C(OC)C=C1

Additional information on 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol

Professional Introduction to 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol (CAS No: 325738-86-1)

8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique chemical framework and potential biological activities. This compound belongs to the triazoloquinoline scaffold, which is well-documented for its role in the development of various therapeutic agents. The presence of both methoxy and phenyl substituents, along with the thiol functional group, contributes to its distinct pharmacophoric features, making it a promising candidate for further investigation.

The chemical structure of 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol (CAS No: 325738-86-1) consists of a fused system of a triazole ring and a quinoline moiety. The triazole ring introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors, while the quinoline part is known for its antimicrobial and antimalarial properties. The methoxy group at the 8-position and the phenyl ring at the 5-position further enhance the compound's molecular interactions by providing additional hydrophobic and electronic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules. Studies have suggested that 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol may exhibit inhibitory activity against various kinases and other enzymes involved in cancer progression. The thiol group at the 1-position is particularly noteworthy, as it can participate in redox-sensitive interactions with biological targets, potentially leading to novel therapeutic strategies.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments have shown promising results in terms of cytotoxicity against several cancer cell lines. The combination of methoxy and phenyl substituents appears to modulate the compound's solubility and bioavailability, making it more suitable for drug formulation. Additionally, the thiol group has been identified as a key player in its interaction with biological systems, suggesting possible applications in targeted therapy.

The synthesis of 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the triazoloquinoline core. The introduction of the thiol group has been achieved through nucleophilic substitution reactions, which highlight the compound's versatility in chemical transformations.

From a medicinal chemistry perspective, the structural features of 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol make it an attractive scaffold for drug discovery. The presence of multiple heteroatoms increases its potential for hydrogen bonding interactions with biological targets. Furthermore, the electronic distribution across the molecule can be fine-tuned by modifying substituents at different positions. This flexibility allows for rapid optimization of lead compounds towards desired pharmacological effects.

Current research is also focusing on understanding the metabolic pathways by which this compound is processed within living systems. Mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its degradation products and identifying potential biomarkers. These studies are crucial for predicting side effects and improving drug safety profiles.

The potential applications of 8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol extend beyond oncology. Preliminary data suggest that it may also exhibit anti-inflammatory properties by modulating immune responses. The ability to target multiple disease pathways makes this compound a valuable asset in developing combination therapies that address complex diseases more effectively.

In conclusion,8-methoxy-5-phenyl-1,2,4triazolo4,3-aquinoline-1-thiol (CAS No: 325738-86-1) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Ongoing studies continue to unravel its potential as a therapeutic agent across various medical conditions. As our understanding of molecular interactions deepens, this compound will likely play a crucial role in future drug development efforts.